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Compound of Interest

Compound Name:
6,4'-Dihydroxy-7-

methoxyflavanone

Cat. No.: B1264494 Get Quote

The proper disposal of 6,4'-Dihydroxy-7-methoxyflavanone, a flavonoid compound used in

research, is critical for laboratory safety and environmental protection.[1][2] While a specific

Safety Data Sheet (SDS) with detailed disposal instructions for this compound is not readily

available, a conservative approach based on guidelines for similar chemical substances is

recommended. This involves treating the compound as potentially hazardous chemical waste

and following established laboratory protocols for disposal.

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, ensure that appropriate personal protective

equipment (PPE) is worn, including safety goggles, gloves, and a lab coat.[3][4] All handling of

the compound, including preparation for disposal, should be conducted in a well-ventilated area

or a chemical fume hood to avoid inhalation of any dust or aerosols.[4][5]

Step-by-Step Disposal Procedure
Waste Identification and Segregation:

Pure, unused 6,4'-Dihydroxy-7-methoxyflavanone should be disposed of in its original

container if possible.

If the compound has been used in a solution, the waste should be segregated based on

the solvent used. Do not mix with incompatible waste streams.
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Contaminated materials, such as pipette tips, gloves, and weighing paper, should be

collected separately in a designated solid chemical waste container.

Containerization:

Use a chemically resistant, sealable container for all waste containing 6,4'-Dihydroxy-7-
methoxyflavanone. The container should be in good condition and compatible with the

waste material.

For solid waste, a clearly labeled, sealed bag or a wide-mouth container is appropriate.

For liquid waste (solutions), use a sealed, non-reactive bottle.

Labeling:

Clearly label the waste container with "Hazardous Waste" and the full chemical name:

"6,4'-Dihydroxy-7-methoxyflavanone".

Include the concentration (if in solution) and the date of accumulation.

Ensure all components of a mixture are listed on the label.

Storage:

Store the sealed and labeled waste container in a designated, secure hazardous waste

accumulation area.

This area should be cool, dry, and well-ventilated, away from general laboratory traffic.[3]

Disposal:

Arrange for pickup and disposal by a certified hazardous waste management company. Do

not dispose of 6,4'-Dihydroxy-7-methoxyflavanone down the drain or in regular trash.[6]

Follow all local, state, and federal regulations for hazardous waste disposal.[5]
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Summary of Safety and Disposal Information from
Related Compounds

Parameter
Information from
Structurally Similar
Flavonoids/Phenols

Recommended Action for
6,4'-Dihydroxy-7-
methoxyflavanone

Physical State Solid[3]
Handle as a solid, avoiding

dust formation.[3]

Hazard Classification

Varies; some related

compounds are not classified

as hazardous, while others are

noted for acute oral toxicity.[3]

[5]

In the absence of specific data,

treat as potentially hazardous.

Personal Protective Equipment
Safety glasses, gloves, lab

coat.[3][4]

Wear appropriate PPE at all

times.

Environmental Precautions

Should not be released into

the environment; may be

harmful to aquatic organisms.

[3][6]

Prevent release to soil, drains,

or surface water.[5][6]

Disposal Method

Sweep up solid material and

place in a suitable container

for disposal. Dispose of

contents/container in

accordance with local

regulations.[3][4][5]

Follow the step-by-step

procedure outlined above.
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Caption: Disposal workflow for 6,4'-Dihydroxy-7-methoxyflavanone.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1264494?utm_src=pdf-body-img
https://www.benchchem.com/product/b1264494?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1264494?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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